molecular formula C16H13N3O2S2 B4536932 N-1,3-thiazol-2-yl-2-[(2-thienylacetyl)amino]benzamide

N-1,3-thiazol-2-yl-2-[(2-thienylacetyl)amino]benzamide

Cat. No. B4536932
M. Wt: 343.4 g/mol
InChI Key: ANPNXHZBCYUKIH-UHFFFAOYSA-N
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Description

Thiazol-2-yl benzamide derivatives exhibit a wide range of biological and chemical properties, making them a significant focus of research within the field of medicinal and organic chemistry. They have been explored for various applications, including their gelation behavior and potential as pharmacologically active compounds.

Synthesis Analysis

The synthesis of N-(thiazol-2-yl) benzamide derivatives involves the formation of amides that display gelation behavior, driven by multiple non-covalent interactions such as π-π interactions and S⋯O interactions. The synthesis process is typically characterized by reacting benzoyl isothiocyanate with amines or other thiazole-containing compounds in suitable solvents (Yadav & Ballabh, 2020).

Molecular Structure Analysis

The molecular structure of thiazol-2-yl benzamide derivatives is crucial for their gelation behavior and biological activity. Single crystal X-ray studies have revealed structures featuring helical assemblies and hydrogen-bonded networks, which are instrumental in their gelation properties and biological activities (Yadav & Ballabh, 2020).

Chemical Reactions and Properties

Thiazol-2-yl benzamide derivatives participate in a variety of chemical reactions, including reactions with metal ions to form complexes. These complexes have been analyzed for their structure, demonstrating diverse coordination modes and biological activities, such as antimicrobial and anticancer properties (Al-Farraj & Fetoh, 2023).

Physical Properties Analysis

The physical properties of thiazol-2-yl benzamide derivatives, including solubility and gelation behavior, are influenced by their molecular structure. Gelation behavior towards ethanol/water and methanol/water mixtures with good stability and low minimum gelator concentration (MGC) has been reported, highlighting their potential as supramolecular gelators (Yadav & Ballabh, 2020).

Chemical Properties Analysis

The chemical properties of thiazol-2-yl benzamide derivatives are largely defined by their reactivity towards other chemicals, including acids, bases, and metal ions. These reactions can lead to the formation of complexes with potential biological activities, including antioxidant, anticancer, and antimicrobial properties (Al-Farraj & Fetoh, 2023).

properties

IUPAC Name

N-(1,3-thiazol-2-yl)-2-[(2-thiophen-2-ylacetyl)amino]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13N3O2S2/c20-14(10-11-4-3-8-22-11)18-13-6-2-1-5-12(13)15(21)19-16-17-7-9-23-16/h1-9H,10H2,(H,18,20)(H,17,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ANPNXHZBCYUKIH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C(=O)NC2=NC=CS2)NC(=O)CC3=CC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13N3O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

343.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1,3-thiazol-2-yl)-2-[(thiophen-2-ylacetyl)amino]benzamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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